Cas no 41708-76-3 (Indicine N-Oxide)

Indicine N-Oxide is a pyrrolizidine alkaloid derivative known for its potential applications in medicinal chemistry and pharmacological research. It exhibits selective cytotoxicity, making it a compound of interest in the study of antitumor agents. Its N-oxide functional group enhances solubility and modifies bioavailability, which can be advantageous in drug formulation. Researchers value Indicine N-Oxide for its role in exploring structure-activity relationships in alkaloid-based therapeutics. The compound is typically used in controlled laboratory settings for its biochemical properties and is handled with care due to its potential toxicity. Its stability and well-characterized structure support reproducible experimental outcomes.

Indicine N-Oxide structure

Product Name:Indicine N-Oxide

CAS No:41708-76-3

MF:C₁₅H₂₅NO₆

MW:315.362105131149

CID:881493

PubChem ID:280564

Update Time:2025-06-09

Indicine N-Oxide Chemical and Physical Properties

Names and Identifiers

- INDICINE-N-OXIDE
- Indicine N-Oxide
- [(7R,8R)-7-hydroxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl]methyl (2R)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methylbutanoate
- INDI
- Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, N-oxide, (1R-(1-apha,7(2R*,3S),7-a lpha,beta))-
- NSC 132319
- UNII-69L6IW0Y7P
- 2,3-Dihydroxy-2-(1-methylethyl) butanoic acid (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester N-oxide
- 69L6IW0Y7P
- NSC-132319
- BRN 5764712
- BUTANOIC ACID, 2,3-DIHYDROXY-2-(1-METHYLETHYL)-, ((1R,7AS)-2,3,5,7A-TETRAHYDRO-1-HYDROXY-4-OXIDO-1H-PYRROLIZIN-7-YL)METHYL ESTER, (2R,3S)-
- NSC-132,319
- (+)-Indicine N-oxide
- Indicin-N-oxid
- Indicine N-oxide, HPLC Grade
- Indicine, N-oxide
- [(7R,8R)-7-hydroxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl]methyl (2R)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methyl-butanoate
- HY-105529
- NSC132319
- Indicine N-oxide (7CI); (+)-Indicine N-oxide
- NCI60_000712
- DTXSID101315334
- Butanoic acid, (2R,3S)-dihydroxy-2-(1-methylethyl)-(2,3,5,7a-tetrahydro-(1R)-hydroxy-1H-pyrrolizin-7-yl)methyl ester, N-oxide
- CHEMBL512655
- AKOS040758123
- CS-0026202
- MFCD00866484
- Butanoic acid,3-dihydroxy-2-(1-methylethyl)- (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl) methyl ester, N-oxide, (1R-(1.alpha.,7(2R*,3S*),7a.beta))-
- BDBM50480295
- 1ST14184
- 41708-76-3
- Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, [(1R,7aS)-2,3,5,7a-tetrahydro-1-hydroxy-4-oxido-1H-pyrrolizin-7-yl]methyl ester, (2R,3S)-; Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, N-
- DA-74474
- Inchi： 1S/C15H25NO6/c1-9(2)15(20,10(3)17)14(19)22-8-11-4-6-16(21)7-5-12(18)13(11)16/h4,9-10,12-13,17-18,20H,5-8H2,1-3H3/t10-,12+,13+,15+,16?/m0/s1
- InChI Key： DNAWGBOKUFFVMB-PZIGJSDBSA-N
- SMILES： [O-][N+]12CC=C(COC([C@]([C@H](C)O)(C(C)C)O)=O)[C@@H]1[C@@H](CC2)O

Computed Properties

Exact Mass: 315.16818752g/mol
Monoisotopic Mass: 315.16818752g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 479
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 105Å²

Experimental Properties

Color/Form: Powder
Density: 1.1359 (rough estimate)
Melting Point: 130.5°C (rough estimate)
Boiling Point: 454.91°C (rough estimate)
Refractive Index: 1.5000 (estimate)

Indicine N-Oxide Security Information

Hazardous Material transportation number：1544
HazardClass：6.1(b)
PackingGroup：III

Indicine N-Oxide Pricemore >>

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